Cas no 912934-76-0 (3-Bromo-5-(2-chlorophenyl)pyridine)

• Product Name: 3-Bromo-5-(2-chlorophenyl)pyridine
• CAS No: 912934-76-0
• MF: C₁₁H₇BrClN
• MW: 268.536980867386
• CID: 1034043
• PubChem ID: 53439750
• Update Time: 2025-05-26

3-Bromo-5-(2-chlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2-chlorophenyl)pyridine
• 3-bromanyl-5-(2-chlorophenyl)pyridine
• 3-BROMO-5-(2-CHLOROPHENYL)-PYRIDINE
• AKOS015946377
• A843790
• DTXSID60702134
• SCHEMBL4771
• 912934-76-0
• 3-Bromo-5-(2-chloro-phenyl)-pyridine
• J-511952
• ZEAGJAPOXBXKDE-UHFFFAOYSA-N
• DB-315204

• Inchi： 1S/C11H7BrClN/c12-9-5-8(6-14-7-9)10-3-1-2-4-11(10)13/h1-7H
• InChI Key： ZEAGJAPOXBXKDE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 266.94500
• Monoisotopic Mass: 266.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.16450

Additional information on 3-Bromo-5-(2-chlorophenyl)pyridine

Comprehensive Overview of 3-Bromo-5-(2-chlorophenyl)pyridine (CAS No. 912934-76-0): Properties, Applications, and Industry Insights

3-Bromo-5-(2-chlorophenyl)pyridine (CAS No. 912934-76-0) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. This compound features a pyridine core substituted with a bromine atom at the 3-position and a 2-chlorophenyl group at the 5-position, making it a valuable intermediate for synthesizing complex molecules. Its unique heterocyclic framework and halogenated properties align with current trends in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated pyridines like 3-Bromo-5-(2-chlorophenyl)pyridine has surged, driven by advancements in structure-activity relationship (SAR) studies. Researchers frequently explore its potential in small-molecule therapeutics, a hot topic in precision medicine. Google Scholar and PubMed data reveal growing queries such as "pyridine derivatives in cancer therapy" and "halogenated compounds for drug design," underscoring its relevance. The compound’s electron-withdrawing substituents also make it a candidate for cross-coupling reactions, a technique pivotal in green chemistry initiatives.

From a synthetic perspective, CAS No. 912934-76-0 is often utilized in Pd-catalyzed couplings, including Suzuki-Miyaura and Buchwald-Hartwig reactions. These methods are critical for constructing biaryl motifs found in FDA-approved drugs. Industry reports highlight its role in optimizing lead compounds, with patent filings emphasizing its use in central nervous system (CNS) targets. Notably, its lipophilicity and hydrogen-bonding capacity align with bioavailability enhancement strategies—a key focus in AI-driven drug discovery platforms.

Environmental and regulatory considerations further shape the discourse around 3-Bromo-5-(2-chlorophenyl)pyridine. While not classified as hazardous, its handling requires adherence to REACH and GLP standards. Sustainable synthesis routes, such as microwave-assisted reactions, are gaining traction to reduce solvent waste—a response to the circular economy movement. Analytical techniques like HPLC-MS and NMR ensure purity, addressing concerns raised in forums about batch-to-batch consistency in fine chemicals.

Market analysts project steady growth for halogenated heterocycles, with 912934-76-0 positioned as a niche player. Its applications extend to material science, where it serves as a building block for organic semiconductors and OLEDs. This multidisciplinary utility resonates with search trends like "pyridine in electronics" and "high-performance materials." As big pharma invests in fragment-based drug design, the compound’s scaffold diversity ensures enduring relevance.

In conclusion, 3-Bromo-5-(2-chlorophenyl)pyridine exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to high-throughput screening and compatibility with automated synthesis platforms cater to modern labs. For researchers navigating structure-based drug discovery or catalysis, this compound offers a robust toolkit—bridging gaps between academia and commercial R&D.